Cas no 159903-55-6 (2,3-Butanediol, 1-(1-β-D-glucopyranosyl-1H-indol-3-yl)-3-methyl-, (-)-)

• Product Name: 2,3-Butanediol, 1-(1-β-D-glucopyranosyl-1H-indol-3-yl)-3-methyl-, (-)-
• CAS No: 159903-55-6
• MF: C₁₉H₂₇NO₇
• MW: 381.420186281204
• CID: 197758
• Update Time: 2024-03-01

2,3-Butanediol, 1-(1-β-D-glucopyranosyl-1H-indol-3-yl)-3-methyl-, (-)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol, 1-(1-b-D-glucopyranosyl-1H-indol-3-yl)-3-methyl-,(-)- (9CI)
• (-)-BruceollineF
• Bruceolline F
• 2,3-Butanediol, 1-(1-β-D-glucopyranosyl-1H-indol-3-yl)-3-methyl-, (-)-

• Inchi： 1S/C19H27NO7/c1-19(2,26)14(22)7-10-8-20(12-6-4-3-5-11(10)12)18-17(25)16(24)15(23)13(9-21)27-18/h3-6,8,13-18,21-26H,7,9H2,1-2H3
• InChI Key： NJNIHOLHKRAEFY-UHFFFAOYSA-N
• SMILES： CC(C(CC1C2C(=CC=CC=2)N(C2C(O)C(O)C(O)C(CO)O2)C=1)O)(O)C

Computed Properties

• Exact Mass: 381.179
• Monoisotopic Mass: 381.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues 1-pyranosylindoles